Cas no 85532-40-7 (Ethyl 3-amino-3-methylbutanoate hydrochloride)

Ethyl 3-amino-3-methylbutanoate hydrochloride structure
85532-40-7 structure
Product Name:Ethyl 3-amino-3-methylbutanoate hydrochloride
CAS No:85532-40-7
MF:C7H16ClNO2
MW:181.660441398621
MDL:MFCD11844787
CID:822335
PubChem ID:87561671
Update Time:2024-10-26

Ethyl 3-amino-3-methylbutanoate hydrochloride Chemical and Physical Properties

Names and Identifiers

    • Ethyl 3-amino-3-methylbutanoate hydrochloride
    • Ethyl 3-Amino-3-methylbutyrate Hydrochloride
    • 3-amino-3-methylButanoic acid ethyl ester hydrochloride
    • 3-AMINO-3-METHYL-BUTYRIC ACID ETHYL ESTER HCL
    • 3-Amino-3-methyl-butyric acid ethyl ester hydrochloride
    • 3-Amino-3-methylbutyric Acid Ethyl Ester Hydrochloride
    • Ethyl3-amino-3-methylbutanoate hydrochloride
    • Butanoic acid, 3-amino-3-methyl-, ethyl ester, hydrochloride
    • HFBJSIGXRKAYAF-UHFFFAOYSA-N
    • Ethyl 3-amino-3-methylbutanoate, HCl
    • AM804417
    • SY025331
    • ST2412958
    • ETHYL 3-AMINO-3-METHYLBUTANOATE HCL
    • Butanoic acid, 3-amino-3-methyl-, ethyl ester, hydrochloride (9CI)
    • MFCD11844787
    • DTXSID80574759
    • DB-076360
    • E0809
    • CS-W003795
    • EN300-7370858
    • J-520843
    • GS-4170
    • AKOS015920021
    • SCHEMBL944681
    • Ethyl3-amino-3-methylbutanoatehydrochloride
    • 3-Amino-3-methyl-butyric acid ethyl ester x HCl
    • ethyl 3-amino-3-methylbutanoate;hydrochloride
    • Ethyl 3-amino-3-methylbutanoate--hydrogen chloride (1/1)
    • 85532-40-7
    • MDL: MFCD11844787
    • Inchi: 1S/C7H15NO2.ClH/c1-4-10-6(9)5-7(2,3)8;/h4-5,8H2,1-3H3;1H
    • InChI Key: HFBJSIGXRKAYAF-UHFFFAOYSA-N
    • SMILES: Cl.O=C(CC(C)(C)N)OCC

Computed Properties

  • Exact Mass: 181.0869564g/mol
  • Monoisotopic Mass: 181.0869564g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 4
  • Complexity: 121
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 52.3

Experimental Properties

  • Melting Point: 99.0 to 103.0 deg-C

Ethyl 3-amino-3-methylbutanoate hydrochloride Pricemore >>

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Ethyl 3-amino-3-methylbutanoate hydrochloride Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Ammonia Solvents: Ethanol ;  -20 °C; 24 h, 90 °C
1.2 Reagents: Hydrochloric acid Solvents: 1,4-Dioxane ;  30 min, rt
Reference
First Cdc7 Kinase Inhibitors: Pyrrolopyridinones as Potent and Orally Active Antitumor Agents. 2. Lead Discovery
Menichincheri, Maria; et al, Journal of Medicinal Chemistry, 2009, 52(2), 293-307

Ethyl 3-amino-3-methylbutanoate hydrochloride Raw materials

Ethyl 3-amino-3-methylbutanoate hydrochloride Preparation Products

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